Cas no 1261892-65-2 (4-(2,5-Dimethoxyphenyl)-3-methoxybenzoic acid)

4-(2,5-Dimethoxyphenyl)-3-methoxybenzoic acid is a substituted benzoic acid derivative featuring a dimethoxyphenyl group at the 4-position and a methoxy group at the 3-position. This compound is of interest in synthetic and medicinal chemistry due to its multifunctional aromatic structure, which serves as a versatile intermediate for further derivatization. The presence of electron-donating methoxy groups enhances its reactivity in electrophilic substitution reactions, making it valuable for constructing complex molecular frameworks. Its benzoic acid moiety also allows for straightforward functional group transformations, such as esterification or amidation. This compound is particularly useful in pharmaceutical research, where its structural motifs are explored for potential bioactivity.

4-(2,5-Dimethoxyphenyl)-3-methoxybenzoic acid structure

1261892-65-2 structure

Product Name:4-(2,5-Dimethoxyphenyl)-3-methoxybenzoic acid

CAS No:1261892-65-2

MF:C₁₆H₁₆O₅

MW:288.295245170593

MDL:MFCD18321357

CID:2761701

PubChem ID:53227237

Update Time:2025-11-02

4-(2,5-Dimethoxyphenyl)-3-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

- 4-(2,5-DIMETHOXYPHENYL)-3-METHOXYBENZOIC ACID
- 1261892-65-2
- DTXSID00690824
- 2,2',5'-Trimethoxy[1,1'-biphenyl]-4-carboxylic acid
- 4-(2,5-Dimethoxyphenyl)-3-methoxybenzoic acid, 95%
- MFCD18321357
- 4-(2,5-Dimethoxyphenyl)-3-methoxybenzoic acid
- MDL： MFCD18321357
- Inchi： 1S/C16H16O5/c1-19-11-5-7-14(20-2)13(9-11)12-6-4-10(16(17)18)8-15(12)21-3/h4-9H,1-3H3,(H,17,18)
- InChI Key： DEKHVMKBVGLWLH-UHFFFAOYSA-N
- SMILES： O(C)C1C=C(C(=O)O)C=CC=1C1C=C(C=CC=1OC)OC

Computed Properties

Exact Mass: 288.09977361Da
Monoisotopic Mass: 288.09977361Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 5
Complexity: 346
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3
Topological Polar Surface Area: 65Å²

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Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB328578-5 g	4-(2,5-Dimethoxyphenyl)-3-methoxybenzoic acid, 95%; .	1261892-65-2	95%	5g	€1159.00	2023-04-26
abcr	AB328578-5g	4-(2,5-Dimethoxyphenyl)-3-methoxybenzoic acid, 95%; .	1261892-65-2	95%	5g	€1159.00	2025-04-21